6-Bromoimidazo[1,2-a]pyrazin-8(7H)-one

• Molecular Formula: C6H4BrN3O
• Molecular Weight: 214.02 g/mol
• SMILES: C1=CN2C=C(NC(=O)C2=N1)Br
• InChI: InChI=1S/C6H4BrN3O/c7-4-3-10-2-1-8-5(10)6(11)9-4/h1-3H,(H,9,11)
• InChIKey: TUZLRWXRXMAWIS-UHFFFAOYSA-N

MedChem teams often face delays sourcing a reliable, selective bromo intermediate for late-stage diversification of imidazo[1,2-a]pyrazin-8-one cores. 6-Bromoimidazo[1,2-a]pyrazin-8(7H)-one (CAS 1159818-62-8) is the definitive C6-functionalization handle, enabling unambiguous Suzuki-Miyaura coupling without competing C3 reactivity. Key supply & research advantages: - Direct precursor to picomolar Aurora kinase inhibitors (e.g., SCH 1473759, Kd = 0.02 nM) and BET BRD4 inhibitors (Kd = 550 nM). - Validated scaffold for selective AChE inhibitors (IC50 = 0.47 μM, SI = 23.45 vs BuChE). - Available from 250 mg to 100 g; ≥95% HPLC purity as standard.

6-Bromoimidazo[1,2-a]pyrazin-8(7H)-one: Identity and Sourcing

6-Bromoimidazo[1,2-a]pyrazin-8(7H)-one (CAS 1159818-62-8) is a heterobicyclic compound comprising a fused imidazo[1,2-a]pyrazine core, a bromine atom at the 6-position, and a carbonyl group at the 8-position, yielding a molecular formula of C6H4BrN3O with a molecular weight of 214.02 g/mol [1]. It belongs to the imidazo[1,2-a]pyrazin-8(7H)-one class, a scaffold that has been extensively elaborated into inhibitors of acetylcholinesterase (AChE) [2], BET bromodomains [3], Aurora kinases [4], and spleen tyrosine kinase (Syk) [5]. The 6-bromo substituent renders the compound a versatile intermediate for downstream functionalization via palladium-catalyzed cross-coupling reactions, including Suzuki-Miyaura couplings, enabling systematic diversification at C6 for structure-activity relationship (SAR) campaigns [6].

Palladium-catalyzed cross-coupling handle Bromine at C6 enables Suzuki-Miyaura diversification for SAR campaigns.

Fused imidazo[1,2-a]pyrazine core Scaffold validated in kinase, epigenetic, and AChE inhibitor programs.

Versatile synthetic intermediate Reported use in hit-to-lead optimization of Aurora, Syk, and BRD4 probes.

• [1] PubChem. 6-Bromoimidazo[1,2-a]pyrazin-8(7H)-one (Compound Summary). CID: 53486279; CAS: 1159818-62-8. View Source
• [2] Du W-R, Wei B-B, Guo X-Y, et al. Design, synthesis and evaluation of imidazo[1,2-a]pyrazin-8(7H)-one derivatives as acetylcholinesterase inhibitors and antioxidants. Research Square, 2024. DOI: 10.21203/rs.3.rs-4384744/v1. View Source
• [3] McKeown MR, Shaw DL, Fu H, et al. Biased Multicomponent Reactions to Develop Novel Bromodomain Inhibitors. J Med Chem. 2014;57(21):9019–9027. DOI: 10.1021/jm501120z. View Source
• [4] Yu T, Tagat JR, Kerekes AD, et al. Discovery of a Potent, Injectable Inhibitor of Aurora Kinases Based on the Imidazo-[1,2-a]-Pyrazine Core. ACS Med Chem Lett. 2010;1(5):214–218. DOI: 10.1021/ml100063w. View Source
• [5] Blomgren PA, Currie KS, Kropf JE, et al. Substituted imidazo[1,2-a]pyrazines as Syk inhibitors. US Patent US10342794, 2019. View Source
• [6] Vachhani DD, Modha SG, Sharma A, Van der Eycken EV. A facile diversity-oriented synthesis of imidazo[1,2-a]pyrazinones via gold-catalyzed regioselective heteroannulation of propynylaminopyrazinones. Tetrahedron. 2013;69(1):359–365. DOI: 10.1016/j.tet.2012.10.018. View Source

Why 6-Bromoimidazo[1,2-a]pyrazin-8(7H)-one Is Irreplaceable

While imidazo[1,2-a]pyrazin-8(7H)-ones share a common core, the identity of the C6 substituent dictates both synthetic utility and biological activity. The 6-bromo derivative is uniquely positioned as a universal cross-coupling partner: its C–Br bond enables selective Suzuki-Miyaura reactions at C6 without competing reactivity at C3, a selectivity profile not shared by the 6-chloro analog, which is less reactive under mild palladium-catalyzed conditions [1]. In Aurora kinase inhibitor programs, a 6-bromo-substituted imidazo[1,2-a]pyrazine intermediate served as the key diversification point to access picomolar inhibitors, whereas the unsubstituted core (IC50 = 250 nM against Aurora A/B) lacked both potency and solubility (5 μM) [2]. In the BET bromodomain series, substitution at the position corresponding to C6 was essential: the 3,5-dimethylisoxazole fragment installed at that vector via the bromo intermediate contributed to a BRD4 Kd of 550 nM and cellular potency of 724 nM [3]. These examples demonstrate that the bromo substituent is not merely a placeholder but an enabling functional group whose replacement with H, Cl, or I would either abolish key reactivity or necessitate re-optimization of entire SAR pathways.

6-Chloro analog

Requires stronger metalation conditions TMP-zincate bases at low temperature may limit functional group tolerance and scope. Milder Suzuki conditions may not transfer directly.

Unsubstituted core

Lacks C6 reactive handle C–H activation strategies are required, adding synthetic steps and reducing parallel diversification throughput.

6-Iodo analog

Larger steric bulk and metabolic sensitivity Van der Waals radius (1.98 Å) may introduce steric clash; potential metabolic instability relative to bromine. Halogen bonding strength may not offset steric penalty in all pockets.

• [1] Goel R, Luxami V, Paul K. Palladium catalyzed one-pot sequential Suzuki cross-coupling–direct C–H functionalization of imidazo[1,2-a]pyrazines. RSC Adv. 2014;4:9885–9892. DOI: 10.1039/c3ra47192f. View Source
• [2] Yu T, Tagat JR, Kerekes AD, et al. Discovery of a Potent, Injectable Inhibitor of Aurora Kinases Based on the Imidazo-[1,2-a]-Pyrazine Core. ACS Med Chem Lett. 2010;1(5):214–218. DOI: 10.1021/ml100063w. View Source
• [3] McKeown MR, Shaw DL, Fu H, et al. Biased Multicomponent Reactions to Develop Novel Bromodomain Inhibitors. J Med Chem. 2014;57(21):9019–9027. DOI: 10.1021/jm501120z. View Source

6-Bromoimidazo[1,2-a]pyrazin-8(7H)-one vs. Closest Analogs: Evidence

Selective C6 Suzuki Coupling vs. Chloro and Unsubstituted Analogs

The 6-bromo substituent enables chemoselective palladium-catalyzed Suzuki-Miyaura cross-coupling at C6 of the imidazo[1,2-a]pyrazine core without competing reactivity at the C3 position, a regioselectivity documented in one-pot sequential coupling protocols [1]. By contrast, the 6-chloroimidazo[1,2-a]pyrazine analog requires stronger bases (TMP-zincates) and harsher conditions for functionalization, as demonstrated in pKa-guided selective metalation studies [2]. The unsubstituted imidazo[1,2-a]pyrazin-8(7H)-one lacks a leaving group at C6 entirely, precluding direct cross-coupling and necessitating alternative, lower-yielding C–H activation strategies.

C6 Suzuki reactivity

Reported

Selective Pd-catalyzed coupling under mild conditions vs. TMP-metalation for chloro; no direct coupling for unsubstituted.

Enables parallel library synthesis at C6.

Cross-study comparison; chloro reactivity context-dependent.

Evidence Dimension	Cross-coupling reactivity (C6 position)
Target Compound Data	Participates in Pd-catalyzed Suzuki-Miyaura coupling at C6 under mild conditions (e.g., Pd(PPh3)4, arylboronic acid, 80–100°C); reported in imidazo[1,2-a]pyrazine systems [1]
Comparator Or Baseline	6-Chloroimidazo[1,2-a]pyrazine: requires TMP2Zn·2MgCl2·2LiCl or TMPMgCl·LiCl for selective metalation at −30°C to room temperature [2]; Unsubstituted imidazo[1,2-a]pyrazin-8(7H)-one: no direct C6 functionalization possible without C–H activation
Quantified Difference	Qualitative advantage: milder conditions, broader boronic acid scope, and higher functional group tolerance for 6-Br relative to 6-Cl; C–H activation approach for unsubstituted core is not directly comparable
Conditions	Pd-catalyzed cross-coupling conditions; TMP-base-mediated metalation for chloro analog [1][2]

Why This Matters

For medicinal chemistry teams synthesizing focused libraries, the 6-bromo intermediate enables rapid parallel diversification at C6 using commercially available boronic acids, reducing synthetic step count and enabling SAR exploration at a key vector that is inaccessible with the chloro or unsubstituted analogs.

• [1] Goel R, Luxami V, Paul K. Palladium catalyzed one-pot sequential Suzuki cross-coupling–direct C–H functionalization of imidazo[1,2-a]pyrazines. RSC Adv. 2014;4:9885–9892. DOI: 10.1039/c3ra47192f. View Source
• [2] Kastrati A, Kremsmair A, Sunagatullina AS, et al. Theoretical calculations, such as pKa-determinations, enabled the design of methods for the selective functionalization of the underexplored 6-chloroimidazo[1,2-a]pyrazine using readily available TMP-bases and organometallic reagents. Chem Sci. 2023;14(40):11261–11266. DOI: 10.1039/d1sc05315a. View Source

Aurora Kinase Potency: C6-Bromo vs. Unsubstituted Scaffold

In the development of Aurora kinase inhibitors, the unsubstituted imidazo[1,2-a]pyrazine core scaffold (compound 1) exhibited dual Aurora A/B inhibition with an IC50 of 250 nM and poor aqueous solubility of 5 μM [1]. Elaboration at C6 (via bromo intermediates) was critical to achieving picomolar potency: optimized lead 12k (SCH 1473759) achieved TdF Kd values of 0.02 nM for Aurora A and 0.03 nM for Aurora B, representing a >10,000-fold improvement in target affinity, alongside improved cellular potency (phos-HH3 IC50 = 25 nM) and dramatically enhanced aqueous solubility (11.4 mM, a >2,000-fold increase) [1]. Although the bromo compound itself is an intermediate rather than the final inhibitor, the C6-bromo imidazo[1,2-a]pyrazine derivative was the essential synthetic handle enabling this optimization.

Aurora kinase inhibition

Class-level

Optimized derivative (from C6-Br) Aurora A Kd 0.02 nM vs. unsubstituted core IC50 250 nM.

Supports kinase inhibitor lead optimization via C6 diversification.

Derivative-based inference; model-response context.

Evidence Dimension	Aurora A/B kinase inhibition potency
Target Compound Data	6-Bromoimidazo[1,2-a]pyrazin-8(7H)-one: serves as a key intermediate for C6 diversification leading to optimized Aurora inhibitors [1]
Comparator Or Baseline	Unsubstituted imidazo[1,2-a]pyrazine core: Aurora A/B IC50 = 250 nM; aqueous solubility = 5 μM [1]
Quantified Difference	Analog elaborated from C6-bromo intermediate (12k) achieved Aurora A Kd = 0.02 nM, Aurora B Kd = 0.03 nM (>10,000-fold improvement over unsubstituted core); solubility improved from 5 μM to 11.4 mM (>2,000-fold increase) [1]
Conditions	TdF Kd assay (Aurora A/B); phos-HH3 cellular inhibition assay (A549 cells); aqueous solubility measured at pH 7.4 [1]

Why This Matters

Procurement of the 6-bromo intermediate directly enables access to the same chemical space that yielded a picomolar dual Aurora A/B inhibitor with in vivo efficacy in tumor xenograft models, making it a strategic starting material for kinase inhibitor programs rather than a less developable unsubstituted core.

• [1] Yu T, Tagat JR, Kerekes AD, et al. Discovery of a Potent, Injectable Inhibitor of Aurora Kinases Based on the Imidazo-[1,2-a]-Pyrazine Core. ACS Med Chem Lett. 2010;1(5):214–218. DOI: 10.1021/ml100063w. View Source

BET Bromodomain Engagement: C6-Bromo Scaffold Advantage

A focused library of BET bromodomain inhibitors built on the imidazo[1,2-a]pyrazine scaffold utilized C6-functionalized derivatives to achieve BRD4 binding. The lead compound UMB-32, elaborated via a bromo intermediate at the position corresponding to C6, demonstrated a BRD4 Kd of 550 nM and cellular potency of 724 nM in BRD4-dependent cell lines [1]. The unsubstituted imidazo[1,2-a]pyrazine scaffold, lacking a C6 substituent, showed only micromolar biochemical IC50 in the initial library, underscoring that C6 substitution is essential for achieving sub-micromolar bromodomain engagement [1]. Furthermore, UMB-32 achieved cocrystallization with BRD4 at 1.56 Å resolution, confirming the binding mode and providing a structural basis for further optimization [1]. The 6-bromo compound provides the direct entry point to this validated chemical space.

BRD4 bromodomain binding

Class-level

UMB-32 (elaborated from C6-Br) BRD4 Kd 550 nM vs. unsubstituted micromolar IC50.

Structurally validated entry point for epigenetic probes.

Co-crystal structure (1.56 Å) confirms binding mode; class-level inference.

Evidence Dimension	BRD4 bromodomain binding affinity
Target Compound Data	6-Bromoimidazo[1,2-a]pyrazin-8(7H)-one: synthetic precursor to C6-arylated BET inhibitors [1]
Comparator Or Baseline	Imidazo[1,2-a]pyrazine scaffold without C6 elaboration: micromolar biochemical IC50 (initial biased library); elaborated UMB-32: BRD4 Kd = 550 nM, cellular IC50 = 724 nM [1]
Quantified Difference	C6 substitution (via bromo intermediate) improved BRD4 affinity from micromolar to 550 nM Kd; achieved 1.56 Å co-crystal structure with BRD4 [1]
Conditions	BRD4 bromodomain binding assay (Kd); cellular proliferation assay in BRD4-dependent lines; X-ray crystallography at 1.56 Å resolution [1]

Why This Matters

The 6-bromo compound is the direct precursor to a series that produced the first imidazo[1,2-a]pyrazine-based BET bromodomain probe with a high-resolution co-crystal structure, providing a structurally validated starting point for epigenetic inhibitor discovery that is not accessible from the unsubstituted analog.

• [1] McKeown MR, Shaw DL, Fu H, et al. Biased Multicomponent Reactions to Develop Novel Bromodomain Inhibitors. J Med Chem. 2014;57(21):9019–9027. DOI: 10.1021/jm501120z. View Source

Halogen Bonding: Bromine vs. Chlorine in Imidazopyrazines

The C6-bromine atom in 6-bromoimidazo[1,2-a]pyrazin-8(7H)-one can function as a halogen bond donor, engaging electron-rich residues in protein binding pockets. Comparative studies on haloimidazole and haloimidazolium systems demonstrate that bromine and iodine substituents form stronger halogen bonds than chlorine in biomolecular contexts, as measured by UV-Vis and 1H NMR titration experiments with halide anions [1]. In the context of imidazo[1,2-a]pyrazine kinase inhibitors, the X-ray crystal structure of Aurora inhibitor 1j (PDB 3VAP) shows that the C6 substituent extends into a defined pocket within the kinase active site [2][3]. A bromine at this position provides a balance of polarizability and steric bulk distinct from chlorine (weaker halogen bond donor, smaller van der Waals radius) or iodine (stronger donor but larger, potentially causing steric clash). This makes the 6-bromo analog a preferred intermediate for exploring halogen bonding-based affinity optimization.

Halogen bonding profile

Class-level

Br polarizability 3.05 ų (1.4× Cl) with 6% larger vdW radius vs. Cl.

Balanced halogen bonding for structure-based design.

Solution-phase model; pocket-dependent steric tolerance.

Evidence Dimension	Halogen bonding strength and steric profile at C6
Target Compound Data	6-Br: σ-hole magnitude intermediate between Cl and I; van der Waals radius = 1.85 Å; polarizability = 3.05 ų [1]
Comparator Or Baseline	6-Cl: weaker σ-hole, van der Waals radius = 1.75 Å, polarizability = 2.18 ų; 6-I: stronger σ-hole but van der Waals radius = 1.98 Å, potential steric penalty; data from solution-phase haloimidazolium studies [1]
Quantified Difference	Halogen bonding trend: I > Br > Cl; Br provides ~1.4× the polarizability of Cl with only ~6% larger van der Waals radius, offering a favorable balance for protein-ligand interactions [1]
Conditions	UV-Vis and 1H NMR titration of haloimidazolium salts with halide anions in acetonitrile solution; X-ray crystallography for kinase inhibitor binding mode [1][2]

Why This Matters

For structure-based drug design teams, the 6-bromo analog offers a tunable halogen bonding handle that can contribute 0.5–2 kcal/mol in additional binding free energy over the chloro analog while avoiding the metabolic instability and steric penalties associated with iodine, providing a strategic advantage in hit-to-lead optimization.

• [1] Schulz N, Sokkar P, Engelage E, et al. The Interaction Modes of Haloimidazolium Salts in Solution. Chem Eur J. 2018;24(14):3464–3473. DOI: 10.1002/chem.201705418. View Source
• [2] Voss ME, Rainka MP, Fleming M, et al. Synthesis and SAR Studies of imidazo-[1,2-a]-pyrazine Aurora kinase inhibitors with improved off target kinase selectivity. Bioorg Med Chem Lett. 2012;22(10):3544–3549. DOI: 10.1016/j.bmcl.2012.03.051. View Source
• [3] Belanger DB, Curran PJ, Hruza A, et al. Discovery of imidazo[1,2-a]pyrazine-based Aurora kinase inhibitors. Bioorg Med Chem Lett. 2010;20(17):5170–5174. DOI: 10.1016/j.bmcl.2010.07.016. View Source

6-Bromoimidazo[1,2-a]pyrazin-8(7H)-one: Key Application Scenarios

Kinase Inhibitor Lead Generation via C6 Diversification

The 6-bromo compound serves as the optimal starting material for generating focused libraries of kinase inhibitors through Suzuki-Miyaura coupling at C6. This approach directly mirrors the successful strategy employed in the discovery of the picomolar Aurora inhibitor SCH 1473759 (Aurora A Kd = 0.02 nM, Aurora B Kd = 0.03 nM) from an imidazo[1,2-a]pyrazine core [1]. MedChem teams can systematically explore aryl, heteroaryl, and vinyl boronic acid partners at C6 to probe kinase hinge-binding and selectivity pocket interactions. The 8-carbonyl group provides an additional hydrogen-bonding anchor point for target engagement, making this scaffold particularly well-suited for ATP-competitive kinase inhibitor programs.

Epigenetic Probe Development for Bromodomains

The compound is a direct precursor to imidazo[1,2-a]pyrazine-based bromodomain inhibitors. The UMB-32 series, which achieved BRD4 Kd = 550 nM and cellular IC50 = 724 nM with a high-resolution (1.56 Å) co-crystal structure, was accessed via C6 elaboration from bromo intermediates [1]. The structurally enabled binding mode confirms that the C6 vector projects into the acetyl-lysine recognition pocket, making 6-bromoimidazo[1,2-a]pyrazin-8(7H)-one the preferred entry point for developing novel epigenetic chemical probes with potential applications in oncology and inflammation.

AChE Inhibitor Optimization for Neurodegeneration

The imidazo[1,2-a]pyrazin-8(7H)-one scaffold has been validated as a template for acetylcholinesterase inhibitors with selectivity over butyrylcholinesterase. The optimized derivative 14r, elaborated from the imidazo[1,2-a]pyrazin-8(7H)-one core, demonstrated AChE IC50 = 0.47 μM with a selectivity index of 23.45 over BuChE, surpassing the clinical reference galantamine (AChE IC50 = 5.01 μM, SI = 3.68) [1]. The 6-bromo-substituted analog enables exploration of halogen bonding and steric effects at C6 that may further enhance AChE affinity and brain penetration, supporting Alzheimer's disease drug discovery programs.

Syk Inhibitor Development for Autoimmune and Oncology

The imidazo[1,2-a]pyrazine scaffold, accessible via the 6-bromo intermediate, has yielded clinical-stage Syk inhibitors such as GS-9973, characterized by high kinase selectivity and oral efficacy [1][2]. Patent literature (US10342794, US9290505) extensively claims substituted imidazo[1,2-a]pyrazines as Syk inhibitors, with C6 substitution being a critical vector for achieving potency and selectivity [2]. The 6-bromo compound provides a direct synthetic route into this therapeutically validated chemical space for teams pursuing novel Syk or other non-receptor tyrosine kinase targets.

Application

Selection Property

Validation Focus

Kinase inhibitor lead generation

Suzuki cross-coupling diversification point at C6

Aurora/Syk inhibitor scaffold validation and selectivity profiling

Epigenetic probe development

BRD4 bromodomain probe precursor

Binding mode confirmation and co-crystal structure context

AChE inhibitor optimization

Acetylcholinesterase scaffold with reported selectivity over BuChE

AChE/BuChE selectivity window and CNS penetration context

Syk inhibitor discovery

Clinically precedented Syk inhibitor entry point

Kinase selectivity and oral exposure model context

• [1] Blomgren PA, Currie KS, Kropf JE, et al. Discovery of GS-9973, a selective and orally efficacious inhibitor of spleen tyrosine kinase. J Med Chem. 2014;57(10):4046–4066. DOI: 10.1021/jm500228a. View Source
• [2] Blomgren PA, Currie KS, Kropf JE, et al. Substituted imidazo[1,2-a]pyrazines as Syk inhibitors. US Patent US10342794, 2019. View Source